Cas no 50599-13-8 (Methanesulfonic acid,(1S)-1-methylpropyl ester)

• Product Name: Methanesulfonic acid,(1S)-1-methylpropyl ester
• CAS No: 50599-13-8
• MF: C₅H₁₂O₃S
• MW: 152.211980819702
• CID: 933976
• PubChem ID: 149298
• Update Time: 2025-04-19

Methanesulfonic acid,(1S)-1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,(1S)-1-methylpropyl ester
• (2S)-Butan-2-yl methanesulfonate
• NS00032089
• CCRIS 2958
• [(2S)-butan-2-yl] methanesulfonate
• (S)-1-Methylpropyl methanesulfonate
• (S)-2-Butyl methanesulfonate
• Methanesulfonic acid, 1-methylpropyl ester, (S)-
• DTXSID50198643
• 50599-13-8
• BQWQGEBNCNNFCI-YFKPBYRVSA-N
• SCHEMBL3582899
• METHANESULFONIC ACID, (1S)-1-METHYLPROPYL ESTER
• MFCD01715286
• (+)-S-2-Butyl mesylate
• (s)-1-methylpropanol methanesulfonate

• Inchi： 1S/C5H12O3S/c1-4-5(2)8-9(3,6)7/h5H,4H2,1-3H3/t5-/m0/s1
• InChI Key： BQWQGEBNCNNFCI-YFKPBYRVSA-N
• SMILES： S(C)(=O)(=O)O[C@@H](C)CC

Computed Properties

• Exact Mass: 152.05076
• Monoisotopic Mass: 152.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37